Cas no 2228208-59-9 (3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228208-59-9
• MF: C₉H₇ClF₂O₃
• MW: 236.599889039993
• CID: 5978407
• PubChem ID: 165835310
• Update Time: 2025-06-09

3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid
• 2228208-59-9
• EN300-1942480

• Inchi： 1S/C9H7ClF2O3/c10-5-1-2-6(7(13)3-5)9(11,12)4-8(14)15/h1-3,13H,4H2,(H,14,15)
• InChI Key： FRUDXZBXQSJDFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 236.0051781g/mol
• Monoisotopic Mass: 236.0051781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid

Research Briefing on 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS: 2228208-59-9)

3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS: 2228208-59-9) is a fluorinated aromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropropanoic acid moiety and chloro-hydroxyphenyl group, has shown promising potential in various therapeutic applications, including enzyme inhibition and metabolic modulation. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid involves multi-step organic reactions, including fluorination and carboxylation, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also investigated its stability under physiological conditions, revealing favorable pharmacokinetic profiles that support its potential as a bioactive molecule.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal off-target effects. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal and cardiovascular side effects.

Further investigations into the mechanism of action have revealed that 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid modulates cellular signaling pathways by interacting with transcription factors such as NF-κB. This interaction leads to the downregulation of pro-inflammatory cytokines, making it a promising candidate for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Animal models have corroborated these findings, showing reduced inflammation and tissue damage in treated subjects.

Beyond its anti-inflammatory properties, recent research has explored its potential in metabolic disorders. Preliminary data indicate that this compound may influence lipid metabolism by activating peroxisome proliferator-activated receptors (PPARs), which play a critical role in glucose and lipid homeostasis. These findings open new avenues for its application in conditions such as type 2 diabetes and obesity.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Current efforts are focused on structural modifications to enhance its solubility and metabolic stability. Additionally, pharmacokinetic studies are underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties in humans.

In conclusion, 3-(4-chloro-2-hydroxyphenyl)-3,3-difluoropropanoic acid (CAS: 2228208-59-9) represents a versatile scaffold with significant therapeutic potential. Its dual role in inflammation and metabolism underscores its value as a multi-target agent. Future research should prioritize clinical translation to fully realize its benefits in treating complex diseases. This briefing highlights the need for collaborative efforts between chemists, biologists, and clinicians to advance this compound into the next phase of drug development.